N-(2-{[(methylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15N3O2S3/c1-18-13(21)10-24-17-19-14(11-6-3-2-4-7-11)16(25-17)20-15(22)12-8-5-9-23-12/h2-9H,10H2,1H3,(H,18,21)(H,20,22)
• InChI Key: ZHUFEDUYNHULRK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC(=C(S1)NC(=O)C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O2S3
• Molecular Weight: 389.5 g/mol

Description

This compound belongs to the class of organic compounds known as aromatic anilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group. The chemical formula is C17H22N4O2S.

Synthesis Analysis

The synthesis of a new series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for enzyme inhibition study along with cytotoxic behavior. Ethyl 2- (2-amino-1,3-thiazol-4-yl)acetate was converted to corresponding acid hydrazide by hydrazine hydrate in ethanol.

Molecular Structure Analysis

The proposed structures of newly synthesized compounds were deduced by spectroscopic techniques such as 1H NMR, 13C NMR, EI MS, and elemental analysis.

Chemical Reactions Analysis

The targeted bi-heterocyclic compounds were synthesized by stirring nucleophilic 5- [(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol with different acetamides electrophiles (one after another), in DMF using LiH as base and activator.

Physical And Chemical Properties Analysis

The average weight of the compound is 346.447. More detailed physical and chemical properties are not available in the current data.

Scientific Research Applications

Anti-Inflammatory Activity

• Thiophene derivatives, including F5034-0501, have demonstrated anti-inflammatory effects. .

Antimicrobial Properties

• F5034-0501 and related thiophene derivatives exhibit antimicrobial activity. They can inhibit the growth of bacteria, fungi, and other microorganisms. .

Antioxidant Potential

• Thiophenes possess antioxidant properties, which play a crucial role in protecting cells from oxidative stress. .

Anti-Cancer Effects

• Some thiophene derivatives, including F5034-0501, have shown promise as anti-cancer agents. They interfere with cancer cell growth, proliferation, and survival pathways. .

Estrogen Receptor Modulation

• F5034-0501 interacts with estrogen receptors, making it relevant in hormone-related conditions. .

Material Science Applications

• Beyond medicine, thiophenes find applications in material science. .

Mechanism of Action

Target of Action

F5034-0501 is an oral, non-covalent, and highly selective inhibitor of Ubiquitin Specific Peptidase 1 (USP1) . USP1 is found to be overexpressed in various tumors and plays a key role in DNA damage response and repair .

Mode of Action

The compound interacts with its target, USP1, by inhibiting its function. The inhibition of USP1 can promote apoptosis in tumors, especially in tumors with homologous recombination deficiency (“HRD”) .

Biochemical Pathways

The primary biochemical pathway affected by F5034-0501 is the DNA damage response and repair pathway. By inhibiting USP1, F5034-0501 disrupts this pathway, leading to increased apoptosis, particularly in HRD tumors .

Result of Action

The inhibition of USP1 by F5034-0501 leads to increased apoptosis in tumors, particularly those with HRD . This results in a decrease in tumor size and potentially slows the progression of the disease.

Safety and Hazards

The safety and hazards of this compound are not well-documented in the current data. It’s always recommended to handle chemicals with appropriate safety measures.

Future Directions

The synthesized compounds were tested for their anti-diabetic potential via the in vitro inhibition of α-glucosidase enzyme. The in silico study of these molecules was also coherent with their enzyme inhibition data. Furthermore, these molecules were analyzed for their cytotoxic behavior against brine shrimps. It was inferred from the results that most of them exhibited very potent inhibitory potential against the studied enzyme and can be utilized as valuable anti-diabetic agents.